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Compound of Interest

Compound Name: 1,2-Cyclobutanedione

Cat. No.: B1595057 Get Quote

Technical Support Center: 1,2-Cyclobutanedione
This technical support center provides essential information for researchers, scientists, and

drug development professionals on the safe handling and use of 1,2-Cyclobutanedione.

Safety and Handling Precautions
1,2-Cyclobutanedione is a reactive organic compound that requires careful handling to ensure

laboratory safety. It is known to be harmful if swallowed, may cause an allergic skin reaction,

and causes serious eye irritation.[1] Furthermore, it is prone to polymerization.[1]
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Property Value

Molecular Formula C₄H₄O₂

Molecular Weight 84.07 g/mol [1]

Appearance Yellow solid[2]

Melting Point 65 °C[2]

Boiling Point Not available

Solubility Soluble in organic solvents

Vapor Pressure Not available

Hazard Identification and GHS Classification

Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute toxicity, Oral

(Category 4)
alt text Warning

H302: Harmful if

swallowed[1]

Skin sensitization

(Category 1)
alt text Warning

H317: May cause an

allergic skin

reaction[1]

Serious eye

damage/eye irritation

(Category 2A)

alt text Warning
H319: Causes serious

eye irritation[1]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.[3]

Hazardous Decomposition Products: Thermal decomposition can produce ethylene and carbon

monoxide.[4]

Personal Protective Equipment (PPE)
Due to the hazardous nature of 1,2-Cyclobutanedione, appropriate personal protective

equipment must be worn at all times.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://en.wikipedia.org/wiki/1,2-Cyclobutanedione
https://www.osha.gov/annotated-pels/table-z-1
https://www.osha.gov/annotated-pels/table-z-1
https://en.wikipedia.org/wiki/1,2-Cyclobutanedione
https://en.wikipedia.org/wiki/1,2-Cyclobutanedione
https://en.wikipedia.org/wiki/1,2-Cyclobutanedione
https://www.fishersci.com/store/msds?partNumber=AC110930010&countryCode=US&language=en
https://oehs.tulane.edu/sites/default/files/FLOW%20CHART%20Spill%20Response%20and%20Clean-Up%206.23.2023.pdf
https://www.benchchem.com/product/b1595057?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes.

Skin Protection: A lab coat and full-length pants should be worn. For handling larger

quantities, a chemical-resistant apron is recommended.

Hand Protection: Chemical-resistant gloves are required. Nitrile or neoprene gloves are

recommended for incidental contact. For prolonged or direct contact, consult the glove

manufacturer's resistance data. Always inspect gloves for tears or punctures before use and

replace them immediately if contaminated.

Respiratory Protection: All work with 1,2-Cyclobutanedione should be performed in a

certified chemical fume hood to avoid inhalation of dust or vapors. If a fume hood is not

available or in case of a large spill, a NIOSH-approved respirator with organic vapor

cartridges may be necessary.

First Aid and Emergency Procedures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. If skin irritation or a rash occurs, get medical advice/attention.

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a poison

control center or doctor immediately.

Inhalation: Move the person to fresh air and keep them in a position comfortable for

breathing. If breathing is difficult, give oxygen. If breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

Firefighting Measures:

Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[3]

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Emits toxic fumes under fire conditions.

Storage and Disposal
Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible materials.[5] Due to its propensity to polymerize, it is advisable to store it at

refrigerated temperatures (2-8 °C) and under an inert atmosphere if possible.

Disposal: Dispose of waste in accordance with local, state, and federal regulations. Do not

dispose of down the drain or in regular trash. Contaminated containers should be treated as

hazardous waste.

Troubleshooting Guide

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.synerzine.com/docs/sds/W0415%20SDS%20(US-English).pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1595057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Question Answer

My 1,2-Cyclobutanedione has changed color

and consistency in the bottle.

This may be a sign of polymerization or

degradation. Do not use the material. Dispose of

it as hazardous waste. To prevent this, ensure

the container is tightly sealed, stored at the

recommended temperature, and protected from

light.

My reaction is not proceeding as expected, and

I suspect the 1,2-Cyclobutanedione is the issue.

Check the purity of your starting material. As it

can degrade, it's advisable to use freshly

opened or purified material. If the reaction

involves basic conditions, be aware that 1,2-

Cyclobutanedione can undergo rearrangement

or other side reactions.[6][7]

I observe an unexpected exotherm in my

reaction.

This could be due to uncontrolled

polymerization. Immediately cool the reaction

vessel and be prepared for a potential runaway

reaction. Ensure your reaction scale is

appropriate and that you have adequate cooling

capacity.

How do I handle a small spill of 1,2-

Cyclobutanedione powder?

For a minor spill, carefully sweep the solid

material to avoid generating dust.[4]

Alternatively, you can wet the powder with a

suitable solvent before wiping it up with

absorbent material.[4] Place all contaminated

materials in a sealed container for hazardous

waste disposal. Ensure you are wearing

appropriate PPE during cleanup.

Frequently Asked Questions (FAQs)
Q: Are there established occupational exposure limits (PELs or TLVs) for 1,2-
Cyclobutanedione?

A: Currently, there are no specific OSHA Permissible Exposure Limits (PELs) or NIOSH

Recommended Exposure Limits (RELs) for 1,2-Cyclobutanedione. It is recommended to
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handle it with engineering controls (fume hood) and personal protective equipment to minimize

exposure.

Q: What are the primary hazards I should be concerned about when working with 1,2-
Cyclobutanedione?

A: The primary hazards are its acute oral toxicity, potential to cause allergic skin reactions, and

serious eye irritation.[1] Its tendency to polymerize and its reactivity with bases are also

significant concerns.[1][6]

Q: Can I store 1,2-Cyclobutanedione at room temperature?

A: While it is a solid at room temperature, it is prone to polymerization.[1] For long-term

stability, it is recommended to store it in a refrigerator at 2-8°C.

Q: What should I do if I think my 1,2-Cyclobutanedione has polymerized?

A: If the material appears as a hard, discolored solid that is difficult to handle, it has likely

polymerized. Do not attempt to use it in a reaction. Dispose of it as hazardous waste.
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Experimental Workflow: General Reaction Setup
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Caption: A general workflow for a typical organic synthesis reaction involving 1,2-
Cyclobutanedione.

Logical Flow for a 1,2-Cyclobutanedione Spill
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Caption: A decision-making diagram for responding to a spill of 1,2-Cyclobutanedione.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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